Cas no 31121-06-9 (1,3,2-Dioxaphosphorinane,2-methoxy-)
1,3,2-Dioxaphosphorinane,2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaphosphorinane,2-methoxy-
- 2-methoxy-1,3,2-dioxaphosphinane
- 1,3,2-Dioxaphosphorinane, 2-methoxy-
- 31121-06-9
- E85168
- 2-Methoxy-[1,3,2]dioxaphosphinane
- methyl 1,3-propylene phosphite
- DTXSID80185061
- SCHEMBL1108995
-
- Inchi: 1S/C4H9O3P/c1-5-8-6-3-2-4-7-8/h2-4H2,1H3
- InChI Key: WQQAPJITHNMMNQ-UHFFFAOYSA-N
- SMILES: P1(OC)OCCCO1
Computed Properties
- Exact Mass: 136.02897
- Monoisotopic Mass: 136.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 62.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Boiling Point: 111.1°Cat760mmHg
- Flash Point: 16.1°C
- PSA: 27.69
- LogP: 1.29660
1,3,2-Dioxaphosphorinane,2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1263685-100mg |
2-methoxy-1,3,2-dioxaphosphinane |
31121-06-9 | 95% | 100mg |
$370 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1263685-100mg |
2-methoxy-1,3,2-dioxaphosphinane |
31121-06-9 | 95% | 100mg |
$370 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1263685-100mg |
2-methoxy-1,3,2-dioxaphosphinane |
31121-06-9 | 95% | 100mg |
$370 | 2025-02-24 |
1,3,2-Dioxaphosphorinane,2-methoxy- Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1,3,2-Dioxaphosphorinane,2-methoxy-
Introduction to 1,3,2-Dioxaphosphorinane,2-methoxy- (CAS No. 31121-06-9)
1,3,2-Dioxaphosphorinane,2-methoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 31121-06-9, is a significant compound in the field of organophosphorus chemistry. This heterocyclic phosphorus compound has garnered considerable attention due to its unique structural and chemical properties, which make it a valuable intermediate in various synthetic applications. The presence of a methoxy group at the 2-position enhances its reactivity and functionalizability, opening doors to diverse chemical transformations.
The molecular structure of 1,3,2-dioxaphosphorinane,2-methoxy- consists of a phosphorus atom bridged by two oxygen atoms, forming a dioxaphosphole ring. This framework is stabilized by the methoxy substituent, which influences its electronic distribution and interaction with other molecules. Such structural features are particularly relevant in the design of pharmaceuticals and agrochemicals, where precise control over molecular geometry and reactivity is crucial.
In recent years, research on 1,3,2-dioxaphosphorinane derivatives has seen remarkable advancements. The compound's ability to participate in nucleophilic substitution reactions makes it an excellent precursor for synthesizing more complex phosphorus-containing molecules. These derivatives have been explored in the development of novel ligands for metal-catalyzed reactions, offering improved efficiency and selectivity in organic synthesis.
One of the most compelling aspects of 1,3,2-dioxaphosphorinane,2-methoxy- is its potential in medicinal chemistry. Researchers have leveraged its scaffold to develop new therapeutic agents targeting various biological pathways. For instance, studies have demonstrated its utility in creating inhibitors of enzymes involved in cancer metabolism. The methoxy group at the 2-position allows for further functionalization, enabling the introduction of additional pharmacophores that enhance binding affinity and reduce off-target effects.
The synthesis of 1,3,2-dioxaphosphorinane derivatives has also been optimized for scalability and sustainability. Modern synthetic methodologies focus on reducing waste and improving yields while maintaining high purity standards. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the dioxaphosphole core with minimal byproducts.
Another area where 1,3,2-dioxaphosphorinane derivatives have made significant contributions is in materials science. The compound's ability to form stable complexes with metals has led to the development of new catalysts for industrial processes. These catalysts exhibit enhanced stability under harsh conditions and offer superior performance compared to traditional alternatives.
The pharmaceutical industry has also explored the use of 1,3,2-dioxaphosphorinane-based compounds as prodrugs or drug carriers. Their unique structural properties allow them to interact with biological systems in ways that improve drug delivery and bioavailability. This has opened up new avenues for treating chronic diseases where traditional oral or intravenous administration methods are insufficient.
Recent studies have highlighted the role of 1,3,2-dioxaphosphorinane derivatives in addressing environmental challenges. Researchers have developed novel formulations based on these compounds that can degrade persistent pollutants under controlled conditions. This aligns with global efforts to develop greener chemical processes that minimize environmental impact while maintaining efficacy.
The future prospects for 1,3,2-dioxaphosphorinane derivatives, including CAS No. 31121-06-9, are vast and promising. Ongoing research aims to uncover new applications in areas such as nanotechnology and biotechnology. The compound's versatility makes it a cornerstone in synthetic chemistry, driving innovation across multiple disciplines.
31121-06-9 (1,3,2-Dioxaphosphorinane,2-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)